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Compound of Interest

Compound Name: Daledalin Tosylate

Cat. No.: B1669779 Get Quote

Daledalin Tosylate, a compound synthesized in the early 1970s, was investigated as an

antidepressant but was ultimately never brought to market[1][2][3]. Its primary mechanism of

action is the selective inhibition of norepinephrine reuptake, with negligible effects on serotonin

and dopamine transporters[1][4]. While its potential as an antidepressant was explored in

clinical trials, a significant body of public-domain research detailing its use in cell culture

experiments is not available.

Our comprehensive search of scientific literature and databases did not yield specific protocols,

quantitative data such as IC50 values in various cell lines, or detailed intracellular signaling

pathways affected by Daledalin Tosylate in a cell culture context. Although some chemical

suppliers list the compound for research purposes, including cell culture applications, they do

not provide specific experimental data or methodologies.

Due to the scarcity of published research on the in vitro applications of Daledalin Tosylate, it is

not possible to provide detailed application notes, experimental protocols, or a summary of

quantitative data as requested.
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Property Information

Compound Name Daledalin Tosylate

Synonyms UK-3557-15

Mechanism of Action
Selective Norepinephrine Reuptake Inhibitor

(NRI)

Original Indication Depression (investigational)

Marketing Status Never marketed

Putative Signaling Pathway
Given that Daledalin Tosylate is a selective norepinephrine reuptake inhibitor, its primary

effect at the cellular level in a relevant model (e.g., neuronal cells) would be to increase the

extracellular concentration of norepinephrine. This would, in turn, lead to the enhanced

activation of adrenergic receptors on postsynaptic cells. The downstream signaling would

depend on the specific adrenergic receptor subtypes expressed by the cells.

Below is a generalized representation of a potential signaling pathway initiated by

norepinephrine.
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Caption: Generalized mechanism of Daledalin Tosylate action.

Experimental Workflow Conceptualization
Should a researcher wish to investigate the effects of Daledalin Tosylate in a cell culture

system, a general workflow could be conceptualized. This would involve standard assays to

determine cytotoxicity and any specific biological effects.
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Caption: Conceptual workflow for in vitro Daledalin Tosylate studies.

Without published data, any researcher using Daledalin Tosylate in cell culture experiments

would need to perform initial dose-response studies to determine the optimal concentration

range and to assess cytotoxicity in their specific cell model. The selection of assays would be
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guided by the experimental question, likely focusing on the consequences of norepinephrine

signaling in the chosen cellular context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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